3-bromo-N-(4-ethylphenyl)benzamide

• Molecular Formula: C15H14BrNO
• Molecular Weight: 304.18 g/mol
• IUPAC Name: 3-bromo-N-(4-ethylphenyl)benzamide
• InChI: InChI=1S/C15H14BrNO/c1-2-11-6-8-14(9-7-11)17-15(18)12-4-3-5-13(16)10-12/h3-10H,2H2,1H3,(H,17,18)
• InChI Key: NHBNPLUKZQIVPF-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)NC(=O)C2=CC(=CC=C2)Br

Description

3-bromo-N-(4-ethylphenyl)benzamide is an organic compound with the molecular formula C15H14BrNO and a molecular weight of 304.18176 g/mol . This compound is characterized by the presence of a bromine atom attached to the benzene ring and an ethyl group attached to the phenyl ring, making it a derivative of benzamide.

Preparation Methods

The synthesis of 3-bromo-N-(4-ethylphenyl)benzamide typically involves the bromination of N-(4-ethylphenyl)benzamide. One common method is the use of N-bromosuccinimide (NBS) as the brominating agent in the presence of a radical initiator . The reaction is carried out under controlled conditions to ensure selective bromination at the desired position on the benzene ring. Industrial production methods may involve similar synthetic routes but on a larger scale, with optimizations for yield and purity.

Chemical Reactions Analysis

3-bromo-N-(4-ethylphenyl)benzamide undergoes various chemical reactions, including:

Substitution Reactions: The bromine atom can be substituted by other nucleophiles, such as amines or thiols, under appropriate conditions.

Oxidation Reactions: The compound can undergo oxidation reactions, particularly at the benzylic position, leading to the formation of corresponding benzoic acid derivatives.

Reduction Reactions: Reduction of the carbonyl group in the benzamide moiety can yield amine derivatives. Common reagents used in these reactions include NBS for bromination, hydrogen peroxide for oxidation, and lithium aluminum hydride for reduction.

Scientific Research Applications

3-bromo-N-(4-ethylphenyl)benzamide has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: The compound can be used in studies involving enzyme inhibition and protein-ligand interactions.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 3-bromo-N-(4-ethylphenyl)benzamide involves its interaction with specific molecular targets, such as enzymes or receptors. The bromine atom and the benzamide moiety play crucial roles in binding to these targets, leading to inhibition or modulation of their activity. The exact pathways and molecular targets can vary depending on the specific application and context of use .

Comparison with Similar Compounds

3-bromo-N-(4-ethylphenyl)benzamide can be compared with other similar compounds, such as:

3-bromo-N-(4-methoxyphenyl)benzamide: Differing by the presence of a methoxy group instead of an ethyl group.

3-bromo-N-(3-chlorophenyl)benzamide: Differing by the presence of a chlorine atom on the phenyl ring.

Benzamide, N-(4-bromophenyl)-3-bromo-: Differing by the position of the bromine atom on the benzene ring. These compounds share similar structural features but differ in their substituents, leading to variations in their chemical properties and applications.